Cas no 1805377-89-2 (2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine
• CAS No: 1805377-89-2
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4862313
• Update Time: 2025-05-27

2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-5-4(1-11)12-2-3(7(9)10)6(5)13(14)15/h2,7H,1,11H2
• InChI Key： IEDMAGYNDFYVBL-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=NC=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine

Comprehensive Overview of 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine (CAS No. 1805377-89-2)

2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine (CAS No. 1805377-89-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, a difluoromethyl group, and a nitro group, making it a versatile intermediate for synthetic applications. Its molecular structure and reactivity have garnered attention in the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The growing interest in pyridine-based compounds stems from their broad applicability in medicinal chemistry. Researchers are increasingly exploring nitropyridine derivatives like 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine for their potential as kinase inhibitors or antimicrobial agents. Recent studies highlight the role of difluoromethyl groups in enhancing metabolic stability and bioavailability, a key concern in modern drug design. This aligns with the industry's focus on improving drug-like properties and addressing challenges in ADME optimization.

From a synthetic chemistry perspective, the presence of multiple reactive sites in CAS 1805377-89-2 offers numerous possibilities for further functionalization. The bromine atom at the 3-position enables cross-coupling reactions, while the aminomethyl group provides an anchor point for amide bond formation or reductive amination. These characteristics make it valuable for structure-activity relationship (SAR) studies and fragment-based drug discovery. The compound's nitro group also serves as a potential hydrogen bond acceptor, contributing to molecular interactions in biological systems.

In agrochemical applications, halogenated pyridines have demonstrated remarkable efficacy as pest control agents. The difluoromethyl-nitropyridine scaffold in 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine may offer advantages in developing new generation pesticides with improved environmental profiles. This resonates with current industry demands for sustainable crop protection solutions and reduced ecological impact chemicals. The fluorine atoms in particular contribute to enhanced lipophilicity and membrane permeability, crucial factors for foliar absorption in agricultural applications.

The synthesis and handling of 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine require specialized expertise due to its multifunctional nature. Proper reaction condition optimization is essential to control selectivity when modifying specific functional groups. Analytical characterization typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and HPLC purity analysis to ensure compound integrity. These quality control measures are critical for researchers investigating its potential applications.

Recent patent literature reveals growing intellectual property activity surrounding nitropyridine derivatives, particularly those containing difluoromethyl groups. This suggests increasing commercial interest in CAS 1805377-89-2 and related compounds. The pharmaceutical industry's ongoing pursuit of targeted therapies and precision medicine approaches further underscores the relevance of such structurally diverse building blocks. Additionally, the compound's potential role in addressing antimicrobial resistance challenges aligns with global health priorities.

From a supply chain perspective, 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine remains a relatively niche chemical with limited commercial availability. This situation presents both challenges and opportunities for custom synthesis providers and research chemical suppliers. The compound's complexity typically requires multistep synthesis from appropriate pyridine precursors, with careful attention to protecting group strategies and purification methods. These factors contribute to its current status as a high-value research chemical rather than a bulk commodity.

Future research directions for 1805377-89-2 may explore its utility in proteolysis targeting chimeras (PROTACs) development or as a scaffold for covalent inhibitor design. The compound's structural features could potentially be leveraged in bioconjugation chemistry or as a component of metal-organic frameworks (MOFs) for catalytic applications. As the scientific community continues to investigate fluorinated building blocks and nitrogen-rich heterocycles, compounds like 2-(Aminomethyl)-3-bromo-5-(difluoromethyl)-4-nitropyridine will likely maintain their importance in cutting-edge chemical research.